Cas no 1807112-46-4 (Ethyl 2-aminomethyl-4-cyano-3-methoxyphenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-3-methoxyphenylacetate
• CAS No: 1807112-46-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4946083
• Update Time: 2025-05-21

Ethyl 2-aminomethyl-4-cyano-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-3-methoxyphenylacetate

• Inchi： 1S/C13H16N2O3/c1-3-18-12(16)6-9-4-5-10(7-14)13(17-2)11(9)8-15/h4-5H,3,6,8,15H2,1-2H3
• InChI Key： ABPRDCCRJAYEGA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(CC(=O)OCC)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 2-aminomethyl-4-cyano-3-methoxyphenylacetate

Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate: A Comprehensive Overview

Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate, also known by its CAS number 1807112-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenyl ring substituted with an amino methyl group, a cyano group, and a methoxy group, all of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate in the synthesis of bioactive compounds. Its structure allows for easy modification, making it a valuable intermediate in the creation of novel pharmaceutical agents. For instance, researchers have explored its role in the development of anti-inflammatory drugs and anticancer therapies. The presence of the cyano group enhances the compound's ability to interact with biological systems, while the methoxy group contributes to its solubility and stability.

The synthesis of Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by a series of substitution and coupling reactions to introduce the amino methyl and cyano groups. The final step involves esterification to yield the ethyl ester. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

One of the most promising applications of this compound lies in its potential as a precursor for drug delivery systems. The amino methyl group can be exploited for conjugation with targeting ligands, while the cyano group can serve as a site for further functionalization. Additionally, the methoxy group enhances bioavailability, making it an ideal candidate for oral drug delivery.

From an environmental perspective, Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate has shown biodegradability under specific conditions, which is crucial for minimizing ecological impact. Researchers have investigated its degradation pathways in aqueous environments and found that microbial activity plays a significant role in breaking down the compound into less harmful byproducts.

In conclusion, Ethyl 2-Aminomethyl-4-Cyano-3-Methoxyphenylacetate (CAS No: 1807112-46-4) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.